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Compound of Interest

Compound Name: PF-06843195

Cat. No.: B8216121 Get Quote

For Researchers, Scientists, and Drug Development Professionals: A comprehensive

operational and disposal plan for the selective PI3Kα inhibitor, PF-06843195.

As a novel and potent research compound, PF-06843195 requires meticulous handling and

disposal procedures to ensure laboratory safety and environmental protection. In the absence

of a specific Safety Data Sheet (SDS), this guide provides a procedural framework based on

established best practices for the disposal of potentially hazardous research chemicals. All

laboratory personnel should treat novel compounds of unknown toxicity as hazardous.

Physicochemical and Storage Information
A summary of known quantitative data for PF-06843195 is presented below. This information is

crucial for safe handling and storage.

Safety Operating Guide

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 1 / 8 Tech Support

https://www.benchchem.com/product/b8216121?utm_src=pdf-interest
https://www.benchchem.com/product/b8216121?utm_src=pdf-body
https://www.benchchem.com/product/b8216121?utm_src=pdf-body
https://www.benchchem.com/product/b8216121?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b8216121?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Property Data Source

Molecular Formula C₂₀H₂₅F₃N₈O₄ InvoChem

Molecular Weight 498.46 g/mol InvoChem

Appearance Solid powder
General for research

chemicals

Storage (Powder)
-20°C for 3 years; 4°C for 2

years
InvivoChem[1]

Storage (in solvent)
-80°C for 6 months; -20°C for 1

month

MedChemExpress,

InvivoChem[1][2]

Solubility (DMSO) ≥ 62.5 mg/mL (125.39 mM) MedChemExpress[3]

Experimental Protocols: Disposal of PF-06843195
Waste
The following step-by-step methodology outlines the proper disposal of PF-06843195 waste,

including pure compound, solutions, and contaminated materials.

1. Personal Protective Equipment (PPE):

Wear standard laboratory PPE, including a lab coat, safety glasses or goggles, and nitrile

gloves.

For handling larger quantities or if aerosolization is possible, consider a chemical fume hood.

2. Waste Segregation and Collection:

Solid Waste:

Collect unused or expired PF-06843195 powder in its original container or a clearly

labeled, sealed, and compatible waste container.

Contaminated items such as weigh boats, pipette tips, and gloves should be collected in a

designated, sealed plastic bag or container labeled as "Hazardous Chemical Waste."
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Liquid Waste:

Collect solutions of PF-06843195 in a dedicated, leak-proof, and chemically compatible

container. The original container is often the best choice.[4]

Do not mix with other solvent waste streams unless compatibility is confirmed to avoid

potentially violent reactions or the generation of toxic gases.

Solutions should be labeled with the full chemical name and approximate concentration.

Sharps Waste:

Needles, syringes, or other contaminated sharps must be disposed of in a designated

sharps container.

3. Labeling of Waste Containers:

All waste containers must be clearly labeled with the following information:

The words "Hazardous Waste"

The full chemical name: "PF-06843195" (avoid abbreviations or formulas)

The primary hazard(s), if known. If unknown, state "Hazards Not Fully Known."

The accumulation start date (the date waste was first added).

The Principal Investigator's name and laboratory location.

4. Storage of Chemical Waste:

Store waste containers in a designated satellite accumulation area within the laboratory.

Ensure containers are tightly sealed to prevent leaks or spills.

Store in a secondary container to contain any potential leaks.

5. Disposal Request:

Safety Operating Guide

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 3 / 8 Tech Support

https://www.benchchem.com/product/b8216121?utm_src=pdf-body
https://www.vumc.org/safety/sites/vumc.org.safety/files/public_files/managing-chemical-waste-guide-book.pdf
https://www.benchchem.com/product/b8216121?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b8216121?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Once the waste container is full or ready for disposal, follow your institution's procedures for

chemical waste pickup. This typically involves submitting a request to the Environmental

Health and Safety (EHS) office.

Do not dispose of PF-06843195 down the drain or in regular trash.

Visualizing the Disposal Workflow
The following diagrams illustrate the key decision-making and procedural workflows for the safe

disposal of PF-06843195.
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PF-06843195 Waste Disposal Workflow
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Caption: Workflow for the proper disposal of PF-06843195 waste.
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Signaling Pathway of PI3K Inhibitors
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Caption: PI3K/AKT/mTOR signaling pathway with inhibition by PF-06843195.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

Safety Operating Guide

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 7 / 8 Tech Support

https://www.benchchem.com/product/b8216121?utm_src=pdf-custom-synthesis
https://invivochem.net/pf-06843195.html
https://www.medchemexpress.com/pf-06843195.html
https://file.medchemexpress.eu/batch_PDF/HY-131972/PF-06843195-DataSheet-MedChemExpress.pdf
https://www.vumc.org/safety/sites/vumc.org.safety/files/public_files/managing-chemical-waste-guide-book.pdf
https://www.benchchem.com/product/b8216121#pf-06843195-proper-disposal-procedures
https://www.benchchem.com/product/b8216121#pf-06843195-proper-disposal-procedures
https://www.benchchem.com/product/b8216121#pf-06843195-proper-disposal-procedures
https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b8216121?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b8216121?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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